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Compound of Interest

Compound Name: S-Lactylglutathione

Cat. No.: B12828327

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a cornerstone of a safe and compliant work environment. This guide
provides essential, step-by-step procedures for the appropriate disposal of S-
Lactylglutathione, an intermediate in the glyoxalase pathway. By adhering to these protocols,
laboratories can maintain operational safety, ensure regulatory compliance, and build a
foundation of trust in their chemical handling practices.

Immediate Safety and Handling Considerations

While specific hazard information for S-Lactylglutathione is not readily available, related
compounds such as glutathione and S-acetyl-L-glutathione are not classified as hazardous
substances.[1][2][3] Nevertheless, it is imperative to follow standard laboratory safety protocols
to minimize any potential risks.

Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles.

e Lab Coat: A standard laboratory coat should be worn.

Engineering Controls:
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e Handle powdered S-Lactylglutathione in a well-ventilated area or under a chemical fume
hood to minimize dust generation and inhalation.

o Ensure that emergency eyewash stations and safety showers are readily accessible.

S-Lactylglutathione Disposal Protocol

The appropriate disposal method for S-Lactylglutathione is contingent on its characterization
as hazardous or non-hazardous waste, which should be confirmed with your institution's
Environmental Health and Safety (EHS) office and in accordance with local regulations.

Step 1: Waste Characterization
It is the responsibility of the waste generator to accurately characterize all waste materials.

o Pure S-Lactylglutathione: Based on data for structurally similar compounds, pure S-
Lactylglutathione is likely to be considered non-hazardous.

o Mixtures: If S-Lactylglutathione is mixed with any hazardous substances (e.g., flammable
solvents, toxic reagents), the entire mixture must be treated as hazardous waste.

Step 2: Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure
correct disposal.

» Non-Hazardous Waste: If confirmed as non-hazardous, collect waste S-Lactylglutathione in
a clearly labeled, sealed container. Do not mix it with other waste streams.

o Hazardous Waste: If the waste is characterized as hazardous, it must be collected in a
designated hazardous waste container that is compatible with the waste's chemical
properties.[4][5] The container must be kept closed except when adding waste.[4][5]

Step 3: Disposal Path

e Non-Hazardous Waste:
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o Small Quantities: For small residual amounts, such as those in empty containers, triple-
rinse the container with a suitable solvent like water.[6][5] The rinsate can often be
disposed of down the drain with copious amounts of water, provided this is permitted by
local wastewater regulations.[3]

o Bulk Quantities: For larger amounts of unused or waste S-Lactylglutathione, consult your
institution's EHS office. While some non-hazardous chemical waste can be disposed of in
the regular trash, it is best practice to have it collected by a licensed chemical waste
disposal company.[7]

e Hazardous Waste:

o All hazardous waste must be disposed of through your institution's hazardous waste
management program or a licensed professional waste disposal service.[4][5]

o Never dispose of hazardous waste down the drain or in the regular trash.[4][8]
Step 4: Container Disposal

e Once a container of S-Lactylglutathione has been emptied and, if necessary, triple-rinsed,
the original labels should be defaced or removed to prevent accidental misuse.[3][5]

o Clean, empty containers can typically be disposed of in the regular trash or recycling, in
accordance with institutional policies.[6][5]

Data Summary

While S-Lactylglutathione is not subject to specific quantitative disposal limits as a non-
hazardous substance, the following table summarizes its key identifiers and the typical hazard
classification of related compounds.
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Identifier Information Source

Chemical Name S-Lactylglutathione PubChem
CAS Number 25139-36-2 PubChem
Molecular Formula C13H21N308S PubChem

Not classified as hazardous
Hazard Classification (inferred from related [1][2]

compounds)

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of S-
Lactylglutathione.
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Start: S-Lactylglutathione Waste

Characterize Waste:
Is it mixed with hazardous materials?

Treat as Hazardous Waste Treat as Non-Hazardous Waste

Collect in a labeled,
compatible hazardous waste container.
Keep container closed.

Small quantity
(e.g., container residue)?

Bulk quantity?

Y

Arrange for pickup by
licensed hazardous waste disposal service.

Triple-rinse container with water.
Dispose of rinsate down the drain
with copious water (if permitted).

\ l

Deface label and dispose of Arrange for pickup by
empty container in regular trash. chemical waste disposal service.

Collect in a labeled,
sealed container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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